Cas no 1186507-57-2 ((1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol)

• Product Name: (1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol
• CAS No: 1186507-57-2
• MF: C₁₅H₁₃FN₂O
• MW: 256.274926900864
• CID: 1092371
• PubChem ID: 44217648
• Update Time: 2025-04-20

(1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Fluorobenzyl)-1H-indazol-3-yl)methanol
• [1-[(4-fluorophenyl)methyl]indazol-3-yl]methanol
• SCHEMBL929442
• [1-(4-fluorobenzyl)-1H-indazol-3-yl]methanol
• {1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl}methanol
• 1186507-57-2
• VTMBFHQWCFTWHC-UHFFFAOYSA-N

• Inchi： 1S/C15H13FN2O/c16-12-7-5-11(6-8-12)9-18-15-4-2-1-3-13(15)14(10-19)17-18/h1-8,19H,9-10H2
• InChI Key： VTMBFHQWCFTWHC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2C(CO)=N1

Computed Properties

• Exact Mass: 256.10119120g/mol
• Monoisotopic Mass: 256.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų